Cas no 2169501-21-5 (4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2169501-21-5
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6507362
• PubChem ID: 165527683
• Update Time: 2025-05-21

4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid
• 2169501-21-5
• EN300-1457611

• Inchi： 1S/C10H11FN2O2/c11-7-1-6(2-12-3-7)8-4-13-5-9(8)10(14)15/h1-3,8-9,13H,4-5H2,(H,14,15)
• InChI Key： NDBZMECWIFDARV-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 62.2Ų

Additional information on 4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid

4-(5-Fluoropyridin-3-yl)pyrrolidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2169501-21-5, commonly referred to as 4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with a substituted pyridine moiety, making it a promising candidate for various applications in drug discovery and development.

4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid is characterized by its pyrrolidine ring, which is a five-membered cyclic amine, and a pyridine ring substituted with a fluorine atom at the 5-position. The carboxylic acid group attached to the pyrrolidine ring further enhances its chemical versatility. This structure not only provides a rigid framework for potential bioactivity but also offers opportunities for functionalization through various chemical modifications.

Recent studies have highlighted the potential of 4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are implicated in various diseases, including cancer, inflammation, and neurological disorders. The fluorine substitution at the pyridine ring has been shown to significantly influence the compound's pharmacokinetic properties, enhancing its bioavailability and stability.

In terms of synthesis, 4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid can be prepared through a variety of routes, including palladium-catalyzed cross-coupling reactions and traditional nucleophilic aromatic substitution methods. These methods allow for precise control over the substitution pattern on the pyridine ring, enabling the creation of diverse analogs for further study. The use of microwave-assisted synthesis has also been reported, which not only accelerates the reaction process but also improves yields and purity.

The biological activity of 4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid has been extensively investigated in vitro and in vivo models. Preclinical studies have demonstrated its potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, the compound has shown selective activity against certain cancer cell lines, suggesting its potential as an anticancer agent.

One of the most intriguing aspects of this compound is its ability to penetrate cellular membranes efficiently due to its balanced hydrophilic and hydrophobic properties. This characteristic makes it an ideal candidate for targeting intracellular pathogens or delivering therapeutic agents across biological barriers. Recent advancements in nanotechnology have further expanded its potential applications, with researchers exploring its use as a component in drug delivery systems.

From an environmental perspective, 4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid exhibits favorable biodegradation profiles under aerobic conditions, making it less likely to persist in ecosystems. However, ongoing research is focused on optimizing its degradation pathways to minimize any potential ecological impact.

In conclusion, 4-(5-fluoropyridin-3-yl)pyrrolidine-3-carboxylic acid represents a versatile and promising molecule with wide-ranging applications in pharmaceuticals and beyond. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights derived from recent research, positions it as a key player in future drug development efforts.